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Compound of Interest

Compound Name: AZT triphosphate tetraammonium

Cat. No.: B15613252

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

AZT (azidothymidine) triphosphate tetraammonium, ensuring compliance with safety protocols

and regulatory standards. While the Safety Data Sheet (SDS) for AZT triphosphate
tetraammonium indicates it is not classified as a hazardous substance or mixture under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the parent

compound, zidovudine (AZT), is recognized as a potential carcinogen. Therefore, a cautious

approach to disposal is warranted.[1][2]

Essential Safety and Handling Information
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) and to work in a designated, well-ventilated area.

Personal Protective Equipment (PPE) and Engineering Controls:
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Equipment Specification

Eye Protection
Safety goggles with side-shields should be

worn.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required.[1]

Body Protection
An impervious lab coat should be worn to

prevent skin contact.[1]

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate.[1]

Ventilation

Work should be conducted in an area with

adequate ventilation, such as a chemical fume

hood.[1]

Emergency Equipment
An accessible safety shower and eye wash

station are mandatory.[1]

Step-by-Step Disposal Protocol
The disposal of AZT triphosphate tetraammonium must adhere to all applicable country,

federal, state, and local regulations.[1] The following protocol outlines a safe and compliant

disposal workflow.

Methodology: Waste Collection and Treatment

Small Spills: In the event of a small spill, absorb the solution with a non-reactive, finely-

powdered liquid-binding material such as diatomite or universal binders.[1]

Decontamination: Thoroughly decontaminate all affected surfaces and equipment by

scrubbing with alcohol.[1]

Waste Collection: Carefully collect the absorbed material and any contaminated items (e.g.,

gloves, wipes) into a designated, labeled hazardous waste container.
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Disposal: The sealed waste container must be disposed of through an approved hazardous

waste disposal facility. Do not dispose of this material in regular trash or pour it down the

drain.[1]

Logical Workflow for Disposal

Caption: Disposal workflow for AZT triphosphate tetraammonium.

Chemical and Physical Properties
A summary of key quantitative data for AZT triphosphate tetraammonium is provided below

for easy reference.

Property Value

Molecular Formula C₁₀H₂₈N₉O₁₃P₃[1]

Molecular Weight 575.30 g/mol [1][3]

CAS Number 106060-92-8[1]

Storage Temperature -20°C for up to 2 years[4]

In case of Exposure
Immediate and appropriate first aid measures are critical in the event of accidental exposure.

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses. Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated

clothing. A physician should be consulted.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting and call a physician

immediately.[1]
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of AZT triphosphate tetraammonium, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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